Cas no 1006472-90-7 ((2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine)
(2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- (2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine
- N-(2,3-DIFLUOROBENZYL)-N-[(1-METHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
- EN300-231035
- 1-(2,3-difluorophenyl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]methanamine
- GQB47290
- 1-(2,3-difluorophenyl)-N-[(1-methylpyrazol-4-yl)methyl]methanamine
- [(2,3-difluorophenyl)methyl][(1-methylpyrazol-4-yl)methyl]amine
- 1006472-90-7
- AKOS000314163
- N-(2,3-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine
- STK351325
- CS-0241012
- [(2,3-difluorophenyl)methyl][(1-methyl-1h-pyrazol-4-yl)methyl]amine
-
- MDL: MFCD08696782
- Inchi: 1S/C12H13F2N3/c1-17-8-9(6-16-17)5-15-7-10-3-2-4-11(13)12(10)14/h2-4,6,8,15H,5,7H2,1H3
- InChI Key: ARIJVNFCLVRMEP-UHFFFAOYSA-N
- SMILES: FC1C(=CC=CC=1CNCC1C=NN(C)C=1)F
Computed Properties
- Exact Mass: 237.10775375Da
- Monoisotopic Mass: 237.10775375Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 29.9Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 332.6±37.0 °C at 760 mmHg
- Flash Point: 155.0±26.5 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
(2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483763-1g |
N-(2,3-Difluorobenzyl)-1-(1-methyl-1H-pyrazol-4-yl)methanamine |
1006472-90-7 | 97% | 1g |
$337 | 2022-06-14 | |
| Apollo Scientific | PC410477-1g |
1-(2,3-Difluorophenyl)-N-[(1-methyl-1H-pyrazol-4-yl)methyl]methanamine |
1006472-90-7 | 1g |
£570.00 | 2025-02-21 | ||
| Enamine | EN300-231035-0.05g |
[(2,3-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine |
1006472-90-7 | 95% | 0.05g |
$205.0 | 2024-06-20 | |
| Enamine | EN300-231035-0.1g |
[(2,3-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine |
1006472-90-7 | 95% | 0.1g |
$306.0 | 2024-06-20 | |
| Enamine | EN300-231035-0.25g |
[(2,3-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine |
1006472-90-7 | 95% | 0.25g |
$436.0 | 2024-06-20 | |
| Enamine | EN300-231035-0.5g |
[(2,3-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine |
1006472-90-7 | 95% | 0.5g |
$687.0 | 2024-06-20 | |
| Enamine | EN300-231035-1.0g |
[(2,3-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine |
1006472-90-7 | 95% | 1.0g |
$881.0 | 2024-06-20 | |
| Enamine | EN300-231035-2.5g |
[(2,3-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine |
1006472-90-7 | 95% | 2.5g |
$1541.0 | 2024-06-20 | |
| Enamine | EN300-231035-5.0g |
[(2,3-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine |
1006472-90-7 | 95% | 5.0g |
$2642.0 | 2024-06-20 | |
| Enamine | EN300-231035-10.0g |
[(2,3-difluorophenyl)methyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine |
1006472-90-7 | 95% | 10.0g |
$4845.0 | 2024-06-20 |
(2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on (2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine
Comprehensive Overview of (2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine (CAS No. 1006472-90-7)
The compound (2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine, identified by its CAS number 1006472-90-7, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule, characterized by its unique difluorophenyl and methylpyrazole moieties, exhibits potential applications in drug discovery and material science. Its structural complexity and functional groups make it a subject of interest for researchers exploring novel bioactive compounds.
In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. The presence of fluorine atoms in the 2,3-difluorophenyl ring of this compound contributes to its lipophilicity and electronic properties, which are critical for interactions with biological targets. Similarly, the 1-methyl-1H-pyrazol-4-yl group is a common pharmacophore in medicinal chemistry, often associated with kinase inhibition and receptor modulation. These attributes position CAS 1006472-90-7 as a promising candidate for further investigation.
The synthesis of (2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine involves multi-step organic reactions, including alkylation and amination processes. Researchers have optimized these methods to achieve high yields and purity, ensuring reproducibility for industrial and academic applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize this compound, confirming its structural integrity and suitability for downstream use.
One of the most frequently searched questions related to this compound is its biological activity and potential therapeutic applications. Preliminary studies suggest that derivatives of 1006472-90-7 may exhibit activity against certain enzymes or receptors, though detailed mechanistic studies are still underway. The drug-likeness of this molecule, as predicted by computational models, aligns with the Lipinski's Rule of Five, making it a viable lead compound for further optimization.
Another area of interest is the environmental impact and degradation pathways of fluorinated amines. As sustainability becomes a global priority, researchers are investigating the biodegradability and ecotoxicity of such compounds. CAS 1006472-90-7 is no exception, with ongoing studies aiming to assess its environmental footprint and develop greener synthesis routes.
From a commercial perspective, the availability of (2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine is limited to specialized suppliers, often catering to research institutions and pharmaceutical companies. Its price per gram and bulk purchase options are common queries among procurement professionals. Additionally, the compound's storage conditions and shelf life are critical considerations for ensuring long-term stability.
In conclusion, 1006472-90-7 represents a fascinating example of modern chemical innovation, bridging the gap between academic research and industrial application. Its multifunctional structure and versatile reactivity make it a valuable tool for scientists exploring new frontiers in chemistry and biology. As research progresses, this compound may unlock new possibilities in drug development, material science, and beyond.
1006472-90-7 ((2,3-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine) Related Products
- 1006957-19-2((2,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine)
- 1006449-75-7((2,5-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine)
- 1006473-17-1((2,3-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine)
- 1006437-26-8((2,3-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine)
- 1006464-87-4((4-fluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine)
- 1006436-32-3((3,5-difluorophenyl)methyl(1-methyl-1H-pyrazol-4-yl)methylamine)
- 1006957-24-9((2,5-difluorophenyl)methyl(1,5-dimethyl-1H-pyrazol-4-yl)methylamine)
- 1343047-02-8(({1-[(2-fluorophenyl)methyl]-1H-pyrazol-4-yl}methyl)(methyl)amine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)